molecular formula C12H13ClO3 B2388594 2-Chloro-5-cyclobutyloxy-4-methoxybenzaldehyde CAS No. 1784410-55-4

2-Chloro-5-cyclobutyloxy-4-methoxybenzaldehyde

Cat. No.: B2388594
CAS No.: 1784410-55-4
M. Wt: 240.68
InChI Key: HYKHCRQABRFYBG-UHFFFAOYSA-N
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Description

“2-Chloro-5-cyclobutyloxy-4-methoxybenzaldehyde” is an organic compound with the molecular formula C12H13ClO3 . Its CAS Number is 1784410-55-4 . The compound has a molecular weight of 240.69 .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H13ClO3/c1-15-11-6-10 (13)8 (7-14)5-12 (11)16-9-3-2-4-9/h5-7,9H,2-4H2,1H3 .

Properties

IUPAC Name

2-chloro-5-cyclobutyloxy-4-methoxybenzaldehyde
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InChI

InChI=1S/C12H13ClO3/c1-15-11-6-10(13)8(7-14)5-12(11)16-9-3-2-4-9/h5-7,9H,2-4H2,1H3
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InChI Key

HYKHCRQABRFYBG-UHFFFAOYSA-N
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Canonical SMILES

COC1=C(C=C(C(=C1)Cl)C=O)OC2CCC2
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Molecular Formula

C12H13ClO3
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Molecular Weight

240.68 g/mol
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